Cas no 2408965-75-1 (tert-butyl N-[3-chloro-6-fluoro-2-(hydroxymethyl)phenyl]carbamate)

• Product Name: tert-butyl N-[3-chloro-6-fluoro-2-(hydroxymethyl)phenyl]carbamate
• CAS No: 2408965-75-1
• MF: C₁₂H₁₅ClFNO₃
• MW: 275.70380616188
• CID: 5976544
• PubChem ID: 165700828
• Update Time: 2025-05-20

tert-butyl N-[3-chloro-6-fluoro-2-(hydroxymethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-chloro-6-fluoro-2-(hydroxymethyl)phenyl]carbamate
• 2408965-75-1
• EN300-7548414

• Inchi： 1S/C12H15ClFNO3/c1-12(2,3)18-11(17)15-10-7(6-16)8(13)4-5-9(10)14/h4-5,16H,6H2,1-3H3,(H,15,17)
• InChI Key： BCLZTBFWVRSUKR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1CO)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 275.0724492g/mol
• Monoisotopic Mass: 275.0724492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[3-chloro-6-fluoro-2-(hydroxymethyl)phenyl]carbamate

Research Brief on tert-butyl N-[3-chloro-6-fluoro-2-(hydroxymethyl)phenyl]carbamate (CAS: 2408965-75-1)

The compound tert-butyl N-[3-chloro-6-fluoro-2-(hydroxymethyl)phenyl]carbamate (CAS: 2408965-75-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a tert-butyl carbamate group and a hydroxymethyl substituent on a chlorinated and fluorinated phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug candidates.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of biologically active molecules. Researchers have optimized the synthetic route to tert-butyl N-[3-chloro-6-fluoro-2-(hydroxymethyl)phenyl]carbamate, achieving higher yields and purity, which is critical for its application in drug development. The presence of both chloro and fluoro substituents on the aromatic ring enhances the molecule's reactivity and binding affinity, making it a valuable scaffold for further chemical modifications.

Recent pharmacological studies have explored the compound's potential as a modulator of specific biological targets. Preliminary in vitro assays indicate that tert-butyl N-[3-chloro-6-fluoro-2-(hydroxymethyl)phenyl]carbamate exhibits selective activity against certain enzymes involved in inflammatory pathways. This finding has sparked interest in its potential application for treating inflammatory diseases, although further in vivo studies are required to validate these effects.

In addition to its pharmacological potential, the compound's physicochemical properties have been thoroughly characterized. Researchers have reported its solubility, stability under various conditions, and compatibility with common pharmaceutical excipients. These properties are crucial for its formulation into drug products and for ensuring its stability during storage and administration.

Looking ahead, ongoing research aims to explore the broader applications of tert-butyl N-[3-chloro-6-fluoro-2-(hydroxymethyl)phenyl]carbamate in drug discovery. Its versatility as a synthetic intermediate and its promising biological activity make it a compound of significant interest. Future studies will likely focus on optimizing its structure-activity relationships and evaluating its efficacy in more complex biological systems.

In conclusion, tert-butyl N-[3-chloro-6-fluoro-2-(hydroxymethyl)phenyl]carbamate represents a valuable compound in the chemical biology and pharmaceutical research landscape. Its unique structural features, combined with its potential therapeutic applications, underscore the importance of continued investigation into its properties and uses. As research progresses, this compound may pave the way for the development of novel therapeutic agents targeting a range of diseases.